Cas no 70717-54-3 (2-(4-Methylpiperazin-1-yl)propan-1-amine)

• Product Name: 2-(4-Methylpiperazin-1-yl)propan-1-amine
• CAS No: 70717-54-3
• MF: C₈H₁₉N₃
• MW: 157.256561517715
• MDL: MFCD06446939
• CID: 975541
• PubChem ID: 16641457
• Update Time: 2025-04-19

2-(4-Methylpiperazin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)propan-1-amine
• (2S)-1-(4-METHYLPIPERAZIN-1-YL)PROPAN-2-AMINE
• 1-Piperazineethanamine,-bta-,4-dimethyl-(9CI)
• 2-(4-Methyl-piperazin-1-yl)-propylamine
• 2-(4-methyl-1-piperazinyl)propylamine
• 2-(4-methylpiperazinyl)propylamine
• AG-G-76366
• AGN-PC-013PMI
• CTK5D2883
• SBB017945
• SureCN3742328
• AKOS016040428
• EN300-65692
• SCHEMBL3742328
• 2-(4-Methyl-1-piperazinyl)propylamine, AldrichCPR
• DTXSID70586427
• AKOS000145551
• Z228569070
• WQFHGCFNHAPPTM-UHFFFAOYSA-N
• CS-0256941
• 70717-54-3
• F2186-0644
• CHEMBL4573594
• NS-01225
• MFCD06446939
• 2-(4-methyl-1-piperazinyl)-1-propanamine
• BBL030536
• G30991
• STL373204
• ALBB-014840

• MDL： MFCD06446939
• Inchi： 1S/C8H19N3/c1-8(7-9)11-5-3-10(2)4-6-11/h8H,3-7,9H2,1-2H3
• InChI Key： WQFHGCFNHAPPTM-UHFFFAOYSA-N
• SMILES： N1(C(C)CN)CCN(C)CC1

Computed Properties

• Exact Mass: 157.157897619g/mol
• Monoisotopic Mass: 157.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.5Ų